Cas no 942199-52-2 (4-Cyano-3-methoxybenzenesulfonyl chloride)

• Product Name: 4-Cyano-3-methoxybenzenesulfonyl chloride
• CAS No: 942199-52-2
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• MDL: MFCD18394215
• CID: 5234452
• Update Time: 2026-03-08

4-Cyano-3-methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methoxybenzenesulfonyl chloride
• Benzenesulfonyl chloride, 4-cyano-3-methoxy-

• MDL： MFCD18394215
• Inchi： 1S/C8H6ClNO3S/c1-13-8-4-7(14(9,11)12)3-2-6(8)5-10/h2-4H,1H3
• InChI Key： QRQMEWAVZDPMGX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C#N)C(OC)=C1

Computed Properties

• Exact Mass: 230.976
• Monoisotopic Mass: 230.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Cyano-3-methoxybenzenesulfonyl chloride

4-Cyano-3-methoxybenzenesulfonyl Chloride (CAS No. 942199-52-2): A Comprehensive Overview

4-Cyano-3-methoxybenzenesulfonyl chloride is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. With its unique structural features and functional groups, this compound serves as a valuable building block for the construction of complex molecules and functional materials. The CAS registry number 942199-52-2 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.

The molecular structure of 4-cyano-3-methoxybenzenesulfonyl chloride consists of a benzenesulfonyl group substituted with a cyano group at the para position and a methoxy group at the meta position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly suitable for various chemical transformations. The sulfonyl chloride group is particularly reactive, enabling it to act as an electrophilic agent in nucleophilic aromatic substitution reactions. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are of great interest in drug discovery and materials development.

One of the most notable applications of 4-cyano-3-methoxybenzenesulfonyl chloride is in the construction of biologically active molecules. Researchers have employed this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in cancer therapy. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinase A (PKA), a key enzyme involved in cellular signaling pathways. The cyano group at the para position plays a crucial role in enhancing the binding affinity of these derivatives to the target enzyme.

In addition to its role in medicinal chemistry, 4-cyano-3-methoxybenzenesulfonyl chloride has found applications in materials science. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal precursor for the synthesis of functional polymers and hybrid materials. A recent study reported in *Macromolecules* utilized this compound to synthesize novel polymeric materials with tailored electronic properties, showcasing its potential in advancing next-generation electronic devices.

The synthesis of 4-cyano-3-methoxybenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of 4-cyano-3-methoxyaniline followed by chlorination using thionyl chloride or other suitable reagents. This process ensures the formation of a stable sulfonyl chloride derivative that retains its reactivity for subsequent transformations.

From an environmental perspective, understanding the fate and behavior of 4-cyano-3-methoxybenzenesulfonyl chloride is crucial for assessing its potential impact on ecosystems. Recent research has focused on its degradation pathways under various environmental conditions, such as aqueous photolysis and microbial degradation. These studies have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts.

In conclusion, 4-cyano-3-methoxybenzenesulfonyl chloride (CAS No. 942199-52-2) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties, combined with its wide range of applications, underscore its importance as a key intermediate in modern chemical synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly prominent role in advancing both scientific knowledge and technological innovation.